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Compound of Interest

2-(2-

Compound Name: Chloroethoxy)benzenesulfonamid
e

CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and
use of 2-(2-Chloroethoxy)benzenesulfonamide. The following protocols and data are
intended to ensure laboratory safety and proper application of this chemical compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(2-
Chloroethoxy)benzenesulfonamide is provided below. This data is essential for
understanding the compound's behavior and for safe handling.
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Property Value Reference
CAS Number 82097-01-6 [1]
Molecular Formula CsH10CINOsS [1]
Molecular Weight 235.69 g/mol [1]
Appearance White to off-white solid [2]
Melting Point 118-119 °C [2]
Boiling Point 421.1 °C at 760 mmHg [3]
Density 1.384 g/cm3 [3]
Flash Point 208.5 °C [3]

Insoluble in water; Soluble in
Solubility benzene, toluene, and [2]

chlorobenzene.

pKa 9.97 + 0.60 (Predicted) [1]

Handling and Storage Guidelines

Proper handling and storage are critical to maintain the integrity of 2-(2-
Chloroethoxy)benzenesulfonamide and to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

When handling this compound, appropriate personal protective equipment should be worn to
minimize exposure.[4]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Triasulfuron
https://pubchem.ncbi.nlm.nih.gov/compound/Triasulfuron
https://pubchem.ncbi.nlm.nih.gov/compound/Triasulfuron
https://patents.google.com/patent/CN103508968A/en
https://patents.google.com/patent/CN103508968A/en
https://patents.google.com/patent/CN1171197A/en
https://patents.google.com/patent/CN1171197A/en
https://patents.google.com/patent/CN1171197A/en
https://patents.google.com/patent/CN103508968A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Triasulfuron
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5908437/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber)

Skin Protection
and a lab coat.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator is

recommended.

Storage

To ensure the stability of the compound, the following storage conditions are recommended:

Parameter Recommendation

Temperature 2-8 °C[1]

Atmosphere Store in a dry, well-ventilated place.[3]
Container Keep container tightly sealed.[3]
Incompatibilities Avoid strong oxidizing agents and strong bases.

Safe Handling Workflow

The following diagram illustrates the recommended workflow for the safe handling and storage
of 2-(2-Chloroethoxy)benzenesulfonamide.
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Caption: Workflow for Safe Handling and Storage.

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water for at least 15 minutes.

If irritation persists, seek medical attention.

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

) Do NOT induce vomiting. Wash out mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Experimental Protocol: Synthesis of a Triazine
Derivative

The following is a representative protocol for the use of 2-(2-
Chloroethoxy)benzenesulfonamide as an intermediate in the synthesis of a triazine
derivative, adapted from a patented procedure for the synthesis of the herbicide triasulfuron.[2]

Obijective: To synthesize N-((4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl)-2-(2-
chloroethoxy)benzenesulfonamide.

Materials:

2-(2-Chloroethoxy)benzenesulfonamide

2-amino-4-methoxy-6-methyl-1,3,5-triazine

Dimethyl carbonate

Chlorobenzene (solvent)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://patents.google.com/patent/CN103508968A/en
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://www.benchchem.com/product/b1338345/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-2-chloroethoxy-benzenesulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Round-bottomed flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle
Procedure:

e Reaction Setup: In a 250 mL round-bottomed flask, add 2-(2-
Chloroethoxy)benzenesulfonamide (10.23 g).

e Solvent Addition: Add 100 mL of chlorobenzene to the flask.

o Reagent Addition: Add dimethyl carbonate and 2-amino-4-methoxy-6-methyl-1,3,5-triazine to
the reaction mixture.

e Heating and Reaction: Heat the mixture to a temperature of 85-105 °C with constant stirring.
o Reaction Time: Maintain the reaction at this temperature for a minimum of 5 hours.

» Cooling and Isolation: After the reaction is complete, cool the mixture. The product may
precipitate out of the solution upon cooling.

 Purification: The crude product can be purified by filtration and washing with a suitable
solvent, followed by recrystallization if necessary.

Disposal Guidelines

Unused 2-(2-Chloroethoxy)benzenesulfonamide and any waste generated from its use
should be disposed of as hazardous chemical waste.

o Waste Collection: Collect all waste in a properly labeled, sealed, and compatible container.

» Disposal Method: Dispose of the chemical waste through an approved hazardous waste
disposal facility. Do not dispose of it down the drain or in the regular trash.
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» Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected as hazardous waste. The rinsed container can then be disposed of according to
institutional guidelines.

Disclaimer: The information provided in these application notes is for guidance purposes only
and should not be considered a substitute for a comprehensive risk assessment. Always
consult the Safety Data Sheet (SDS) and follow all institutional and regulatory safety guidelines
when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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